![molecular formula C18H16N2O4 B4260321 methyl 4-[(6-methoxy-4-oxoquinazolin-3(4H)-yl)methyl]benzoate](/img/structure/B4260321.png)
methyl 4-[(6-methoxy-4-oxoquinazolin-3(4H)-yl)methyl]benzoate
Overview
Description
Methyl 4-[(6-methoxy-4-oxoquinazolin-3(4H)-yl)methyl]benzoate is a novel chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of methyl 4-[(6-methoxy-4-oxoquinazolin-3(4H)-yl)methyl]benzoate is not fully understood, but it is believed to work by targeting specific molecular pathways involved in disease processes. Studies have shown that this compound has the ability to inhibit the activity of certain enzymes and receptors that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various studies. It has been shown to have anti-inflammatory and anti-cancer properties, as well as neuroprotective effects. It has also been shown to have antioxidant properties and to be effective in reducing oxidative stress in cells.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using methyl 4-[(6-methoxy-4-oxoquinazolin-3(4H)-yl)methyl]benzoate in lab experiments is its ability to selectively target specific molecular pathways involved in disease processes. This makes it a valuable tool for studying the underlying mechanisms of various diseases and for developing new treatments. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which can limit its use in certain applications.
Future Directions
There are several potential future directions for research involving methyl 4-[(6-methoxy-4-oxoquinazolin-3(4H)-yl)methyl]benzoate. One area of research is in the development of new treatments for cancer, inflammation, and neurological disorders. Another potential direction is in the development of new diagnostic tools for medical imaging. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in other fields.
Scientific Research Applications
Methyl 4-[(6-methoxy-4-oxoquinazolin-3(4H)-yl)methyl]benzoate has been the subject of extensive scientific research due to its potential applications in various fields. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has also been studied for its potential use as a diagnostic tool in medical imaging.
Properties
IUPAC Name |
methyl 4-[(6-methoxy-4-oxoquinazolin-3-yl)methyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O4/c1-23-14-7-8-16-15(9-14)17(21)20(11-19-16)10-12-3-5-13(6-4-12)18(22)24-2/h3-9,11H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVLSCDCXUAGMCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=CN(C2=O)CC3=CC=C(C=C3)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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